Cas no 627520-96-1 (1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl-)

• Product Name: 1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl-
• CAS No: 627520-96-1
• MF: C₂₀H₃₅FN₂
• MW: 322.503709077835
• CID: 432999
• PubChem ID: 16076385
• Update Time: 2025-04-19

1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[(2-fluorophenyl)methyl]-N'-undecyl-
• N'-[(2-fluorophenyl)methyl]-N-undecylethane-1,2-diamine
• 627520-96-1
• N~1~-[(2-Fluorophenyl)methyl]-N~2~-undecylethane-1,2-diamine
• DTXSID30581857
• N'-[(2-fluorophenyl)methyl]-N-undecyl-ethane-1,2-diamine

• Inchi： 1S/C20H35FN2/c1-2-3-4-5-6-7-8-9-12-15-22-16-17-23-18-19-13-10-11-14-20(19)21/h10-11,13-14,22-23H,2-9,12,15-18H2,1H3
• InChI Key： ZTRNFYPTTMBOOH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCCNCCCCCCCCCCC

Computed Properties

• Exact Mass: 322.27865
• Monoisotopic Mass: 322.27842729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06